Carbamic acid, hexyl-, 2-(hydroxyamino)-2-methylpropyl ester

• CAS No.: 549505-82-0
• Molecular Formula: C11H24N2O3
• Molecular Weight: 232.32 g/mol
• IUPAC Name: [2-(hydroxyamino)-2-methylpropyl] N-hexylcarbamate
• InChI: InChI=1S/C11H24N2O3/c1-4-5-6-7-8-12-10(14)16-9-11(2,3)13-15/h13,15H,4-9H2,1-3H3,(H,12,14)
• InChI Key: WWIZLYVKLJNJLB-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCNC(=O)OCC(C)(C)NO

Description

Carbamic acid, hexyl-, 2-(hydroxyamino)-2-methylpropyl ester is a chemical compound that belongs to the class of carbamates Carbamates are esters of carbamic acid and are widely used in various fields, including agriculture, medicine, and industry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of carbamic acid, hexyl-, 2-(hydroxyamino)-2-methylpropyl ester typically involves the reaction of hexyl isocyanate with 2-(hydroxyamino)-2-methylpropanol. The reaction is carried out under controlled conditions, often in the presence of a catalyst to facilitate the formation of the ester bond. The reaction can be represented as follows:

[ \text{Hexyl isocyanate} + \text{2-(hydroxyamino)-2-methylpropanol} \rightarrow \text{this compound} ]

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale reactors and optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques, such as distillation and chromatography, can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

Carbamic acid, hexyl-, 2-(hydroxyamino)-2-methylpropyl ester can undergo various chemical reactions, including:

Hydrolysis: The ester bond can be hydrolyzed in the presence of water and an acid or base catalyst, resulting in the formation of carbamic acid and the corresponding alcohol.

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of oxidized derivatives.

Substitution: The ester group can be substituted with other functional groups through nucleophilic substitution reactions.